Cas no 879926-87-1 (7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one)

• Product Name: 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one
• CAS No: 879926-87-1
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 5555691
• PubChem ID: 73260260
• Update Time: 2025-05-23

7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 879926-87-1
• 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C24H27NO3/c1-15-10-16(2)12-19(11-15)25-18-6-9-21-23(13-18)28-14-22(24(21)26)17-4-7-20(27-3)8-5-17/h4-5,7-8,10-12,14,18,21,23,25H,6,9,13H2,1-3H3
• InChI Key： ZTLKJKGOLPNREH-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)OC)C(C2CCC(CC12)NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 377.19909372g/mol
• Monoisotopic Mass: 377.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.6Ų

Additional information on 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 879926-87-1 and Product Name: 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one

The compound identified by the CAS number 879926-87-1 and the product name 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one represents a significant advancement in the field of chemical and biomedical research. This chromenone derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates aromatic rings and functional groups that contribute to its versatile pharmacological properties, making it a subject of intense study in drug discovery and development.

Chromenones, a class of heterocyclic compounds, have long been recognized for their potential in medicinal chemistry. The specific arrangement of substituents in 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one enhances its interaction with biological targets, thereby influencing its efficacy and selectivity. The presence of both methyl and methoxy groups on the aromatic rings introduces steric and electronic effects that modulate the compound's reactivity and binding affinity. These features are critical in designing molecules that can effectively interact with enzymes and receptors involved in various disease pathways.

Recent research has highlighted the therapeutic potential of chromenone derivatives in addressing chronic diseases. Studies have demonstrated that compounds with similar structural motifs exhibit anti-inflammatory, antioxidant, and anticancer properties. The 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one derivative has been investigated for its ability to modulate key signaling pathways associated with these conditions. For instance, its interaction with transcription factors and kinases has been explored as a means to regulate cellular processes that contribute to disease progression.

In the realm of oncology, chromenones have shown promise as inhibitors of growth factor receptors and other critical proteins involved in tumor proliferation. The 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one derivative has been tested in preclinical models for its ability to inhibit the activity of pathways such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor (VEGF). Preliminary results suggest that this compound can effectively reduce tumor growth by disrupting key signaling cascades that promote cell survival and proliferation.

Moreover, the compound's structural features make it a valuable scaffold for further derivatization and optimization. Medicinal chemists have leveraged its framework to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. The use of computational methods such as molecular docking and quantum mechanics simulations has facilitated the rational design of these derivatives. These approaches have allowed researchers to predict the binding interactions of 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one with biological targets, thereby guiding the synthesis of more effective therapeutic agents.

The pharmacological evaluation of this chromenone derivative has also revealed its potential in neuroprotective applications. Oxidative stress and inflammation are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that compounds with similar structures can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. The 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one derivative has been found to protect neuronal cells from damage induced by oxidative stress, suggesting its utility in developing treatments for these conditions.

Recent advances in analytical chemistry have enabled more precise characterization of this compound's properties. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These studies have not only confirmed the identity of 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one but also revealed subtle structural features that influence its biological activity.

The synthesis of this chromenone derivative involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions, to construct the desired molecular framework efficiently. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In conclusion, the compound identified by CAS number 879926-87-1 and named 7-(3,5-dimethylphenyl)amino-3-(4-methoxyphenyl)-4H-chromen-4-one represents a significant contribution to the field of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic strategies.